Cas no 933738-03-5 ((5-chloro-1,3-benzothiazol-2-yl)methanamine)
933738-03-5 structure
Product Name:(5-chloro-1,3-benzothiazol-2-yl)methanamine
CAS No:933738-03-5
MF:C8H7ClN2S
MW:198.672579050064
CID:838478
PubChem ID:28377290
Update Time:2025-04-19
(5-chloro-1,3-benzothiazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-Chlorobenzo[d]thiazol-2-yl)methanamine
- (5-chloro-1,3-benzothiazol-2-yl)methanamine
- 5-chloro-2-Benzothiazolemethanamine
- 933738-03-5
- EN300-55424
- AKOS000204310
- CHEMBL4540729
- Z319450042
- SCHEMBL3248813
- DTXSID60651350
- 1-(5-Chloro-1,3-benzothiazol-2-yl)methanamine
- FT-0766997
- DB-023310
-
- Inchi： 1S/C8H7ClN2S/c9-5-1-2-7-6(3-5)11-8(4-10)12-7/h1-3H,4,10H2
- InChI Key： VFULOPFTUQAWMP-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(CN)S2
Computed Properties
- Exact Mass: 198.0018471g/mol
- Monoisotopic Mass: 198.0018471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 318.7±22.0 °C at 760 mmHg
- Flash Point: 146.5±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(5-chloro-1,3-benzothiazol-2-yl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5-chloro-1,3-benzothiazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155539-1g |
(5-chlorobenzo[d]thiazol-2-yl)methanamine |
933738-03-5 | 95% | 1g |
$729 | 2021-06-08 | |
| Chemenu | CM155539-1g |
(5-chlorobenzo[d]thiazol-2-yl)methanamine |
933738-03-5 | 95% | 1g |
$691 | 2024-07-19 | |
| Alichem | A059005992-1g |
(5-Chlorobenzo[d]thiazol-2-yl)methanamine |
933738-03-5 | 95% | 1g |
$621.72 | 2023-08-31 | |
| TRC | C621668-25mg |
(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C621668-50mg |
(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C621668-250mg |
(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-55424-0.05g |
1-(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 85.0% | 0.05g |
$82.0 | 2025-02-20 | |
| Enamine | EN300-55424-0.1g |
1-(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 85.0% | 0.1g |
$122.0 | 2025-02-20 | |
| Enamine | EN300-55424-0.25g |
1-(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 85.0% | 0.25g |
$174.0 | 2025-02-20 | |
| Enamine | EN300-55424-0.5g |
1-(5-chloro-1,3-benzothiazol-2-yl)methanamine |
933738-03-5 | 85.0% | 0.5g |
$274.0 | 2025-02-20 |
(5-chloro-1,3-benzothiazol-2-yl)methanamine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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